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Compound of Interest

Compound Name: 4-Iodo-3-nitroaniline

Cat. No.: B023111 Get Quote

An In-depth Technical Guide to the Safety and Handling of 4-Iodo-3-nitroaniline

Introduction

4-Iodo-3-nitroaniline (CAS No: 105752-04-3) is a chemical intermediate utilized in various

research and development applications, particularly within the pharmaceutical and chemical

synthesis sectors.[1][2] Its molecular structure, incorporating an iodine atom and a nitro group

on an aniline backbone, presents specific handling requirements and potential hazards. This

guide provides a comprehensive overview of the safety protocols, physical and chemical

properties, hazard information, and emergency procedures necessary for the safe handling of

this compound by researchers, scientists, and drug development professionals. Adherence to

these guidelines is crucial to mitigate risks and ensure a safe laboratory environment.

Physical and Chemical Properties
The fundamental physical and chemical characteristics of 4-Iodo-3-nitroaniline are

summarized below. These properties are essential for designing experimental setups and for

understanding the compound's behavior under various conditions.
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Property Value

Molecular Formula C₆H₅IN₂O₂[1][2]

Molecular Weight 264.02 g/mol [1]

Appearance Solid[3]

Melting Point 140-144 °C[1]

Boiling Point 371.1 ± 32.0 °C (Predicted)[1]

Density 2.101 ± 0.06 g/cm³ (Predicted)[1]

Flash Point 178.2 °C[1]

Storage Temperature 2-8 °C recommended by some suppliers[3]

Hazard Identification and GHS Classification
4-Iodo-3-nitroaniline is classified as hazardous. The Globally Harmonized System (GHS) of

Classification and Labelling of Chemicals provides the following classifications based on

available data.

GHS Classification Hazard Statement Signal Word Pictogram

Acute Toxicity, Oral

(Category 4)

H302: Harmful if

swallowed[1][2]
Warning[1][2] alt text

Skin Sensitization

(Category 1)

H317: May cause an

allergic skin

reaction[1][2]

Warning[1][2] alt text

Experimental Protocols: Safe Handling and Storage
Proper handling and storage are paramount to minimize exposure and prevent accidents. The

following protocols should be strictly followed.

3.1 Engineering Controls and Handling Procedures
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A systematic approach to handling ensures that risks are minimized at every step. This involves

preparing the workspace, using the chemical, and completing post-procedure cleanup.

Ventilation: Always handle 4-Iodo-3-nitroaniline in a well-ventilated area, such as a

chemical fume hood, to minimize inhalation of dust.[1][4]

Avoiding Contamination: Do not eat, drink, or smoke in areas where the chemical is handled

or stored.[1][2]

Dust and Aerosol Prevention: Avoid the formation of dust and aerosols during handling.[1][4]

Use non-sparking tools to prevent ignition sources.[1][4]

Hygiene: Wash hands thoroughly with soap and water after handling the compound.[1][2]
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1. Prepare Work Area
(Ensure fume hood is operational)

2. Don Appropriate PPE
(Gloves, Lab Coat, Goggles)

3. Handle Compound
(Avoid dust generation)

4. Perform Experiment

5. Decontaminate & Clean
(Wipe down surfaces)

6. Dispose of Waste
(Follow institutional protocols)

7. Doff PPE

8. Wash Hands Thoroughly

Click to download full resolution via product page

Standard workflow for handling 4-Iodo-3-nitroaniline.
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3.2 Storage Requirements

Correct storage conditions are essential to maintain the stability of the compound and prevent

accidental release.

Keep the container tightly closed when not in use.[1][4]

Store in a dry, cool, and well-ventilated place.[1][4]

Store separately from incompatible materials and foodstuff containers.[1][4]

Personal Protective Equipment (PPE)
The use of appropriate PPE is a critical barrier against chemical exposure. The following PPE

is mandatory when handling 4-Iodo-3-nitroaniline.

Eye and Face Protection: Wear tightly fitting safety goggles with side-shields conforming to

EN 166 (EU) or NIOSH (US) standards.[4]

Skin Protection:

Gloves: Handle with chemical-resistant, impervious gloves. Inspect gloves prior to use.

Clothing: Wear a lab coat or other protective clothing to prevent skin contact.[1][4]

Respiratory Protection: If ventilation is inadequate and dust is generated, use a NIOSH-

approved particulate respirator.
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Hierarchy of Controls

Elimination / Substitution
(Most Effective)

Engineering Controls
(e.g., Fume Hood)

Administrative Controls
(e.g., SOPs, Training)

Personal Protective Equipment (PPE)
(e.g., Gloves, Goggles)

(Least Effective)

Click to download full resolution via product page

The hierarchy of controls for mitigating chemical exposure.

Emergency Procedures
In the event of an exposure or spill, immediate and appropriate action is required.

5.1 First-Aid Measures

The following first-aid measures should be taken in case of exposure. Seek medical attention

following any exposure.

If Swallowed: Rinse mouth with water and get medical help immediately.[1][2]
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If on Skin: Immediately wash the affected area with plenty of soap and water.[1] If skin

irritation or a rash occurs, seek medical attention.[1][2] Contaminated clothing must be

removed and washed before reuse.[1][2]

If in Eyes: Rinse cautiously with water for several minutes.[4][5] If you wear contact lenses,

remove them if it is easy to do so, and continue rinsing.[4][5]

If Inhaled: Move the person to fresh air and keep them comfortable for breathing.[4][5]

Exposure Route Immediate Action

Exposure Event

Skin Contact

Eye Contact

Ingestion

Inhalation

Wash with soap & water.
Remove contaminated clothing.

Rinse with water for 15 mins.
Remove contact lenses.

Rinse mouth.
Do NOT induce vomiting.

Move to fresh air.

Seek Immediate
Medical Attention

Click to download full resolution via product page

Decision-making workflow for first-aid response.

5.2 Fire-Fighting Measures

Suitable Extinguishing Media: Use dry chemical powder, carbon dioxide, or alcohol-resistant

foam.[6][7] For larger fires, water spray or fog may be used.[6]
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Hazardous Combustion Products: In a fire, hazardous gases such as carbon oxides (CO,

CO₂), nitrogen oxides (NOx), and hydrogen iodide may be produced.[5]

Protective Gear: Firefighters should wear full protective clothing and a self-contained

breathing apparatus (SCBA).[6]

5.3 Accidental Release Measures

Personal Precautions: Evacuate the area and ensure adequate ventilation.[4] Avoid

breathing dust and prevent contact with skin and eyes by wearing appropriate PPE.[4]

Environmental Precautions: Prevent the substance from entering drains or waterways.[7]

Containment and Cleanup: Use dry cleanup methods.[6] Carefully sweep or shovel the

spilled solid material into a suitable, labeled container for disposal.[5][6] Avoid actions that

generate dust.[6]

Toxicological and Ecological Information
Toxicological Profile: The primary known toxicological effects are harm if swallowed and the

potential to cause an allergic skin reaction.[1][2] Comprehensive data on carcinogenicity,

mutagenicity, or reproductive toxicity is not readily available.

Ecological Profile: There is limited data available regarding the ecotoxicity, persistence, and

bioaccumulative potential of 4-Iodo-3-nitroaniline.[4] Therefore, release into the

environment must be strictly avoided.[7]

Disposal Considerations
Waste material should be treated as hazardous. Dispose of the compound and any

contaminated materials at an approved waste disposal facility.[1][4] All local, state, and federal

regulations regarding waste disposal must be followed. Do not dispose of via drains or

standard waste streams.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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